2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
Description
This compound features a pyridazine core substituted with a morpholine group at position 6, linked via a piperazine ring to an ethanone bridge terminating in a piperidine moiety. Its structure integrates multiple nitrogen-containing heterocycles, which are common in bioactive molecules targeting neurological or kinase-related pathways. The morpholine and piperidine groups enhance solubility and metabolic stability, while the pyridazine-piperazine framework provides structural rigidity for receptor interactions .
Properties
IUPAC Name |
2-[4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-1-piperidin-1-ylethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N6O2/c26-19(25-6-2-1-3-7-25)16-22-8-10-23(11-9-22)17-4-5-18(21-20-17)24-12-14-27-15-13-24/h4-5H,1-3,6-16H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRQGSJRQFZKSPZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2CCN(CC2)C3=NN=C(C=C3)N4CCOCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N6O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one (CAS Number: 2877709-51-6) belongs to a class of piperazine derivatives that have garnered attention for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and related research findings.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of 386.5 g/mol. The structure features a piperazine ring, which is known for its versatility in medicinal chemistry, particularly in the development of psychoactive and anti-cancer agents.
Anticancer Activity
Recent studies have indicated that piperazine-containing compounds can significantly influence cancer cell dynamics. For instance, derivatives similar to the compound have shown the ability to sensitize colon cancer cells to apoptosis through mechanisms involving microtubule dynamics. In one study, a related piperazine derivative demonstrated an effective mitotic arrest in HT29 colon cancer cells with an ED50 of approximately 115 nM, indicating potential for further development as a chemotherapeutic agent .
Neuropharmacological Effects
Piperazine derivatives are also recognized for their interaction with aminergic receptors. The compound's structural characteristics suggest potential activity at dopamine receptors, which could be beneficial in treating neurological disorders. A related compound was shown to bind effectively to these receptors, indicating that the compound may possess similar properties .
Enzyme Inhibition
Another significant aspect of the biological activity of related piperazine compounds includes their role as enzyme inhibitors. For example, compounds with similar structures have been evaluated for their inhibitory effects on acetylcholinesterase (AChE), an important target in Alzheimer's disease therapy. Studies have reported strong inhibitory activities against AChE, suggesting that this compound could also exhibit similar properties .
Case Studies and Research Findings
The mechanisms underlying the biological activities of this compound can be attributed to several factors:
- Receptor Binding : The ability to bind to various neurotransmitter receptors suggests a role in modulating neurochemical pathways.
- Cell Cycle Disruption : Compounds similar in structure have been shown to disrupt normal cell cycle progression, leading to apoptosis in cancer cells.
- Enzyme Interaction : Inhibition of key enzymes such as AChE can lead to increased levels of neurotransmitters, providing therapeutic benefits in cognitive disorders.
Scientific Research Applications
Medicinal Chemistry
The compound has been explored for its potential as a therapeutic agent due to its ability to interact with various biological targets:
- Antipsychotic Activity : The piperazine and morpholine components suggest that this compound may exhibit antipsychotic properties similar to existing medications like risperidone, which also contains a piperazine moiety. Studies have indicated that modifications to piperazine derivatives can enhance D2 receptor affinity, potentially leading to improved efficacy in treating schizophrenia and other psychotic disorders .
- Anticancer Properties : Research has shown that pyridazine derivatives can inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth. Compounds similar to this one have demonstrated activity against various cancer types, including breast and lung cancer, suggesting that further studies could validate its potential as an anticancer agent .
Neuropharmacology
The structural features of this compound make it a candidate for neuropharmacological studies:
- Cognitive Enhancement : Compounds containing morpholine and piperazine rings have been studied for their effects on cognitive function. Preliminary findings indicate that such compounds might enhance memory and learning capabilities by modulating neurotransmitter systems, particularly cholinergic pathways .
Development of Novel Therapeutics
The unique structure of 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one allows for further exploration in drug design:
- Targeted Drug Delivery Systems : The ability to modify the compound's structure could lead to the development of targeted delivery systems for drugs aimed at specific tissues or cells, particularly in cancer therapy where localized treatment is crucial for minimizing side effects .
Case Study 1: Antipsychotic Activity
A study published in PubMed examined the effects of piperazine derivatives on dopamine receptors. The findings suggested that compounds similar to 2-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one showed significant binding affinity to D2 receptors, indicating potential use as antipsychotic agents .
Case Study 2: Anticancer Research
In vitro studies conducted on pyridazine derivatives indicated their ability to inhibit cell proliferation in various cancer cell lines. The results demonstrated that modifications in the chemical structure could enhance cytotoxicity against breast cancer cells, warranting further investigation into the specific mechanisms involved .
Comparison with Similar Compounds
Comparison with Structural Analogs
Core Pyridazine-Piperazine Derivatives
Compound A: 2-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one ()
- Key Difference: Dimethylamino group replaces morpholine on pyridazine.
- Implications: Dimethylamino may reduce solubility compared to morpholine, but its electron-donating properties could enhance binding affinity in hydrophobic pockets .
Compound B: 2-{2-[4-(4-Fluorophenyl)-1-piperazinyl]-2-oxoethyl}-6-(4-morpholinyl)-3(2H)-pyridazinone ()
- Key Difference: Fluorophenyl-substituted piperazine and pyridazinone core.
- Implications: Fluorine’s electronegativity improves metabolic stability and membrane permeability. The pyridazinone moiety may alter tautomerism, affecting hydrogen-bonding interactions .
Piperidine-Linked Variants
Compound C : 2-(4-Bromophenyl)-1-(piperidin-1-yl)ethan-1-one ()
- Key Difference : Bromophenyl replaces pyridazine-piperazine-morpholine system.
Compound D : 1-{4-[6-(1H-Imidazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-2-(1H-indol-1-yl)ethan-1-one ()
- Key Difference : Imidazole and indole substituents replace morpholine and piperidine.
- Implications : Indole’s aromaticity and imidazole’s basicity may confer dual activity at serotonin and kinase targets .
Acetyl-Piperazine Derivatives
Compound E : 2-Chloro-1-(4-(pyrimidin-2-yl)phenyl)piperazin-1-yl)ethan-1-one ()
- Key Difference : Chloroacetyl and pyrimidinyl groups replace pyridazine-morpholine.
Structural and Pharmacological Data Table
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
